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Compound of Interest

Compound Name: Calcium pangamate

Cat. No.: B1171861 Get Quote

For decades, calcium pangamate, often controversially referred to as "vitamin B15," has

occupied a nebulous space in the landscape of nutritional science and pharmacology. This

technical guide provides an in-depth analysis of the chemical structure of calcium pangamate,

critically evaluates the available scientific data, and offers a clear perspective for researchers,

scientists, and drug development professionals.

Chemical Structure and Identity: A Tale of Ambiguity
Theoretically, calcium pangamate is the calcium salt of pangamic acid. Pangamic acid itself is

defined as an ester of D-gluconic acid and N,N-dimethylglycine.[1] The accepted chemical

structure leads to a molecular formula of Ca(C₁₀H₁₈NO₈)₂.[1]

However, a significant body of evidence suggests that the chemical identity of substances

marketed as "pangamic acid" or "vitamin B15" is inconsistent and often dubious.[1][2] Analyses

of commercial products have revealed that they are frequently mixtures and may not contain

the defined chemical entity of calcium pangamate.[1][3] Some preparations have been found

to contain other compounds, such as diisopropylamine dichloroacetate, which has raised safety

concerns due to potential mutagenicity.[1][4] This lack of a standardized and verifiable chemical

identity is a major impediment to any serious scientific investigation.

Below is a summary of the key chemical identifiers for the theoretical structure of calcium
pangamate.
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Identifier Value

IUPAC Name
calcium bis(6-O-(dimethylaminoacetyl)-D-

gluconate)

Molecular Formula Ca(C₁₀H₁₈NO₈)₂

Molecular Weight 562.6 g/mol

CAS Number 20310-61-6

SMILES

CN(C)CC(=O)OC--INVALID-LINK--

[O-])O)O)O">C@HO.CN(C)CC(=O)OC--

INVALID-LINK--[O-])O)O)O">C@HO.[Ca+2]

InChI

InChI=1S/2C10H19NO8.Ca/c21-11(2)3-

6(13)19-4-5(12)7(14)8(15)9(16)10(17)18;/h25,7-

9,12,14-16H,3-4H2,1-2H3,(H,17,18);/q;;+2/p-

2/t2*5-,7-,8+,9-;/m11./s1

Synthesis of Calcium Pangamate: A Patented but
Unverified Process
A United States patent outlines a method for the production of calcium pangamate. The

process involves the esterification of gluconic acid or its lactone with dimethylglycine

hydrochloride. The patent itself acknowledges that the final product is a mixture, containing

approximately 70-75% calcium pangamate, with the remainder being unreacted starting

materials.

It is crucial to note that detailed, peer-reviewed scientific literature providing a reproducible

synthesis protocol and, importantly, a thorough characterization of the purified product is

conspicuously absent.

Below is a logical workflow diagram based on the synthesis method described in the patent.
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Synthesis Workflow for Calcium Pangamate (Based on U.S. Patent 3,907,869)

Reactants

Process Product
Gluconic Acid or Lactone

Esterification

Dimethylglycine HCl

Neutralizationwith Calcium Carbonate PurificationPrecipitation & Filtration Calcium Pangamate (Mixture)

Click to download full resolution via product page

A diagram of the patented synthesis of Calcium Pangamate.

Spectroscopic and Analytical Characterization: A
Scientific Void
A thorough search of the scientific literature reveals a striking absence of detailed

spectroscopic data for the characterization of calcium pangamate. For a compound to be

considered for any form of clinical or biological research, comprehensive characterization using

modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS) is a fundamental requirement. The

lack of such publicly available data for calcium pangamate is a significant red flag for the

scientific community.

One study mentions a quantitative method for the determination of calcium pangamate using

a ferric hydroxamate procedure, suggesting a potential avenue for analytical assessment.[5]

However, without a well-characterized reference standard, the utility of such a method is

limited.

The implications of this lack of characterization are profound. Without a clear and reproducible

analytical fingerprint, it is impossible to ensure the identity, purity, and consistency of the

substance being studied, rendering any biological data unreliable.
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Biological Activity and Mechanism of Action:
Unsubstantiated Claims
Historically, a wide range of biological effects have been attributed to "vitamin B15," including

enhanced athletic performance, antioxidant activity, and improved oxygen utilization.[6][7]

However, these claims are largely based on anecdotal reports and poorly controlled studies,

many of which were conducted several decades ago.[7][8]

Crucially, there is no established signaling pathway for calcium pangamate in peer-reviewed

scientific literature. The term "mechanism of action" in the context of calcium pangamate is, at

present, entirely speculative. The diagram below illustrates the hypothetical and unproven

claims surrounding its purported biological effects.

Hypothetical and Unproven Claims of Calcium Pangamate's Biological Effects

Unsubstantiated Claims

Calcium Pangamate

Improved Oxygen Utilization Antioxidant Activity Enhanced Athletic Performance

Click to download full resolution via product page

Hypothetical biological effects of Calcium Pangamate.

Quantitative Data: A Lack of Robust Evidence
Due to the scarcity of well-controlled, peer-reviewed studies, there is a significant lack of

reliable quantitative data regarding the pharmacokinetics, pharmacodynamics, and biological

activity of calcium pangamate. The table below summarizes the available physicochemical

properties for the theoretical molecule.
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Property Value

Appearance White crystalline powder[9]

Solubility Soluble in water[7]

Melting Point 128-131°C (for a commercial preparation)[9]

Toxicology and Safety Concerns
The ambiguity of the chemical composition of "pangamic acid" products raises significant safety

concerns. As mentioned, some formulations have been found to contain diisopropylamine

dichloroacetate, a substance that has demonstrated mutagenicity in the Ames test.[1][4] This

underscores the potential risks associated with using products that are not well-characterized

and standardized.

Conclusion for the Research Community
The case of calcium pangamate serves as a cautionary tale in the fields of nutritional science

and drug development. While the theoretical chemical structure is defined, the reality is that the

substance is poorly characterized, and commercial preparations are of questionable identity

and purity. The claims of its biological benefits are not supported by robust, peer-reviewed

scientific evidence, and there is a complete lack of data on its mechanism of action at a

molecular level.

For researchers and drug development professionals, the path forward is clear. Before any

meaningful biological or clinical studies can be considered, the following fundamental steps are

necessary:

Reproducible Synthesis and Purification: A robust and well-documented method for the

synthesis of pure calcium pangamate is required.

Comprehensive Characterization: The synthesized compound must be rigorously

characterized using a battery of modern analytical techniques (NMR, MS, IR, elemental

analysis, etc.) to unequivocally confirm its structure and purity.
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In Vitro Mechanistic Studies: Once a pure and characterized compound is available,

systematic in vitro studies are needed to investigate its potential biological targets and

elucidate any genuine mechanism of action.

Without this foundational scientific work, calcium pangamate will remain a chemical enigma,

and its use in any form cannot be scientifically validated or recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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